Cas no 1557020-56-0 (2-chloro-5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde)
2-Chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde is a heterocyclic organic compound featuring a fused pyranopyridine core with a chloro substituent and an aldehyde functional group. This structure makes it a versatile intermediate in synthetic organic chemistry, particularly for constructing complex heterocyclic systems. The presence of both electrophilic (aldehyde) and nucleophilic (chloro) sites allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its rigid bicyclic framework contributes to stability, while the reactive aldehyde group facilitates further derivatization. The compound is typically handled under controlled conditions due to its sensitivity. Its synthetic utility lies in its ability to serve as a precursor for biologically active molecules and advanced functional materials.

1557020-56-0 structure
Product name:2-chloro-5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde
2-chloro-5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
- 2-chloro-5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde
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- MDL: MFCD31737270
2-chloro-5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-2008759-2.5g |
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde |
1557020-56-0 | 95% | 2.5g |
$1903.0 | 2023-09-16 | |
Enamine | EN300-2008759-0.05g |
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde |
1557020-56-0 | 95% | 0.05g |
$226.0 | 2023-09-16 | |
Enamine | EN300-2008759-0.5g |
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde |
1557020-56-0 | 95% | 0.5g |
$758.0 | 2023-09-16 | |
Enamine | EN300-2008759-10.0g |
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde |
1557020-56-0 | 95% | 10g |
$4176.0 | 2023-05-31 | |
Enamine | EN300-2008759-10g |
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde |
1557020-56-0 | 95% | 10g |
$4176.0 | 2023-09-16 | |
Aaron | AR01FQMF-100mg |
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde |
1557020-56-0 | 95% | 100mg |
$489.00 | 2025-02-11 | |
Aaron | AR01FQMF-2.5g |
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde |
1557020-56-0 | 95% | 2.5g |
$2642.00 | 2025-02-11 | |
A2B Chem LLC | AY12859-100mg |
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde |
1557020-56-0 | 95% | 100mg |
$390.00 | 2024-04-20 | |
Aaron | AR01FQMF-5g |
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde |
1557020-56-0 | 95% | 5g |
$3897.00 | 2023-12-15 | |
1PlusChem | 1P01FQE3-5g |
2-chloro-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde |
1557020-56-0 | 95% | 5g |
$3543.00 | 2024-06-20 |
2-chloro-5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde Related Literature
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Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
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